Cas no 820237-59-0 (Benzaldehyde, 2-(2-hydroxyethoxy)-3-methyl-4-propoxy-)
820237-59-0 structure
Product Name:Benzaldehyde, 2-(2-hydroxyethoxy)-3-methyl-4-propoxy-
CAS No:820237-59-0
MF:C13H18O4
MW:238.279624462128
CID:700619
PubChem ID:11322366
Update Time:2025-04-19
Benzaldehyde, 2-(2-hydroxyethoxy)-3-methyl-4-propoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2-(2-hydroxyethoxy)-3-methyl-4-propoxy-
- 2-(2-hydroxyethoxy)-3-methyl-4-propoxybenzaldehyde
- DTXSID70462333
- 820237-59-0
- SCHEMBL5444761
-
- Inchi: 1S/C13H18O4/c1-3-7-16-12-5-4-11(9-15)13(10(12)2)17-8-6-14/h4-5,9,14H,3,6-8H2,1-2H3
- InChI Key: PBOJSDAADHUOPD-UHFFFAOYSA-N
- SMILES: O(CCC)C1C=CC(C=O)=C(C=1C)OCCO
Computed Properties
- Exact Mass: 238.12050905g/mol
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.8Ų
Benzaldehyde, 2-(2-hydroxyethoxy)-3-methyl-4-propoxy- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
820237-59-0 (Benzaldehyde, 2-(2-hydroxyethoxy)-3-methyl-4-propoxy-) Related Products
- 22042-72-4(2-(2-Hydroxyethoxy)benzaldehyde)
- 42924-37-8(2-Ethoxy-4-methoxybenzaldehyde)
- 22921-58-0(2-(propan-2-yloxy)benzaldehyde)
- 613-69-4(2-Ethoxybenzaldehyde)
- 43057-77-8(4-Ethoxy-2-hydroxy-benzaldehyde)
- 7091-12-5(2-Propoxybenzaldehyde)
- 22924-16-9(2,4-Diethoxybenzaldehyde)
- 59652-88-9(Phloroglucinol Aldehyde Triethyl Ether)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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